Cas no 90006-89-6 (3-oxo-8-azabicyclo3.2.1octane-8-carbonitrile)

• Product Name: 3-oxo-8-azabicyclo3.2.1octane-8-carbonitrile
• CAS No: 90006-89-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 797882
• PubChem ID: 384304
• Update Time: 2025-10-29

3-oxo-8-azabicyclo3.2.1octane-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-8-carbonitrile,3-oxo-
• 8-Nortropanecarbonitrile,3-oxo-(7CI)
• NSC673919
• 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile
• 8-Cyano-8-azabicyclo[3.2.1]octan-3-one
• NCI60_026168
• 3-oxo-8-azabicyclo3.2.1octane-8-carbonitrile
• 90006-89-6
• PS-19089
• DTXSID301247842
• E88408
• SCHEMBL21598144
• NSC-673919
• EN300-1268752
• SY323446
• CHEMBL1984259
• 8-Azabicyclo[3.2.1]octane-8-carbonitrile, 3-oxo-
• MFCD24693734

• Inchi： 1S/C8H10N2O/c9-5-10-6-1-2-7(10)4-8(11)3-6/h6-7H,1-4H2
• InChI Key： ABNFNHUEWPDNCU-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1)N2C#N

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-oxo-8-azabicyclo3.2.1octane-8-carbonitrile

3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile: An Overview of a Promising Compound (CAS No. 90006-89-6)

3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile (CAS No. 90006-89-6) is a unique and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and the presence of a cyano group, has garnered significant attention due to its potential therapeutic applications and biological activities.

The chemical structure of 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile is notable for its complexity and the presence of multiple functional groups, including a ketone, an azabicyclic ring, and a nitrile group. These features contribute to its unique pharmacological properties and make it an attractive candidate for various drug development programs.

Recent studies have highlighted the potential of 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile in the treatment of neurological disorders, particularly those involving neurodegenerative processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces inflammation and pain in animal models of chronic pain conditions, suggesting its potential as a novel therapeutic agent for pain management.

The mechanism of action of 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of G protein-coupled receptors (GPCRs), which are known to play crucial roles in various physiological processes, including neurotransmission and immune responses. Another potential mechanism involves the inhibition of specific enzymes involved in inflammatory cascades, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile in healthy volunteers. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in patient populations with specific medical conditions.

Beyond its therapeutic applications, 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile has also been studied for its use as a chemical probe in basic research settings. Its ability to selectively interact with specific biological targets makes it a valuable tool for investigating cellular processes and signaling pathways at the molecular level.

In conclusion, 3-oxo-8-azabicyclo[3.2.1]octane-8-carbonitrile (CAS No. 90006-89-6) represents a promising compound with a wide range of potential applications in both research and clinical settings. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, further solidifying its position as a key player in the field of medicinal chemistry.